Cas no 2229559-32-2 (methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate)

• Product Name: methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate
• CAS No: 2229559-32-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6465770
• PubChem ID: 165763751
• Update Time: 2025-06-27

methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate
• EN300-1739588
• 2229559-32-2

• Inchi： 1S/C12H15NO3/c1-8-5-9(12(15)6-13-7-12)3-4-10(8)11(14)16-2/h3-5,13,15H,6-7H2,1-2H3
• InChI Key： JOCSXZOMZVJUQY-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(C(=O)OC)=C(C)C=2)CNC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate

Introduction to Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate (CAS No. 2229559-32-2)

Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate, a compound with the chemical formula C₁₃H₁₃NO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its unique CAS number 2229559-32-2, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structure of this molecule features a benzoate moiety linked to an azetidine ring, which is a key feature that contributes to its unique chemical and biological properties.

The benzoate group is well-known for its role in various pharmacological applications, often serving as a pharmacophore in drug design. The presence of the hydroxyl group on the azetidine ring adds another layer of complexity, influencing both the solubility and reactivity of the molecule. These structural characteristics make Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate a promising candidate for further investigation in the development of new therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Azetidine derivatives, in particular, have shown promise as scaffolds for novel drugs due to their ability to mimic natural bioactive molecules. The Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate compound exemplifies this trend, as it combines the favorable properties of both benzoate and azetidine moieties.

In vitro studies have begun to explore the biological activity of Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for treating various diseases. For instance, its structure resembles that of known bioactive molecules targeting inflammatory pathways, which are implicated in conditions such as arthritis and autoimmune disorders.

The hydroxyl group on the azetidine ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature enhances the compound's binding affinity and selectivity, which are critical factors in drug design. Furthermore, the presence of a methyl group at the 2-position of the benzoate ring may influence the electronic properties of the molecule, affecting its interaction with biological targets.

Advanced computational methods have been employed to study the molecular interactions of Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate. Molecular docking simulations have revealed potential binding sites on various biological targets, including enzymes and receptors involved in disease pathways. These simulations provide valuable insights into how the compound might interact with its intended targets, guiding further experimental validation.

Experimental validation through biochemical assays has confirmed some of the computational predictions. In particular, studies have shown that Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate can inhibit specific enzymes associated with inflammatory responses. This finding aligns with recent research indicating that modulating inflammatory pathways could be an effective strategy for treating chronic diseases.

The synthesis of Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate involves multi-step organic reactions, showcasing the expertise required in pharmaceutical chemistry. The synthesis pathway must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently and cost-effectively.

The potential therapeutic applications of Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate extend beyond inflammation management. Preliminary studies suggest that it may also have antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. The combination of these multiple potential therapeutic effects makes this compound an attractive candidate for further development.

Future research will focus on refining the synthetic route to improve scalability and sustainability. Additionally, more extensive pharmacological studies will be conducted to evaluate the safety and efficacy of Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate in preclinical models. These studies will provide a solid foundation for potential clinical trials and eventual commercialization.

The integration of computational chemistry with experimental biology has revolutionized drug discovery in recent years. Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate represents a prime example of how these interdisciplinary approaches can lead to novel therapeutic agents. By leveraging both computational insights and experimental validation, researchers can accelerate the development process and bring new treatments to patients more quickly.

In conclusion, Methyl 4-(3-hydroxyazetidin-3-yl)-2-methylbenzoate (CAS No. 2229559-32-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and demonstrated biological activity make it a valuable asset in drug development efforts aimed at treating various diseases. As research continues to uncover new therapeutic possibilities, compounds like this one will play a crucial role in shaping the future of medicine.